Cas no 2060062-09-9 (Ethyl 2-methylmorpholine-2-carboxylate hydrochloride)

• Product Name: Ethyl 2-methylmorpholine-2-carboxylate hydrochloride
• CAS No: 2060062-09-9
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• MDL: MFCD30535825
• CID: 4635742
• PubChem ID: 126824879
• Update Time: 2025-07-23

Ethyl 2-methylmorpholine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methylmorpholine-2-carboxylate hydrochloride
• ethyl 2-methylmorpholine-2-carboxylate;hydrochloride
• Z2738358213
• Ethyl 2-methylmorpholine-2-carboxylate hydrochloride

• MDL： MFCD30535825
• Inchi： 1S/C8H15NO3.ClH/c1-3-11-7(10)8(2)6-9-4-5-12-8;/h9H,3-6H2,1-2H3;1H
• InChI Key： QTTFVLKOFXNWST-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1(C(=O)OCC)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 47.6

Experimental Properties

• Melting Point: NA

Ethyl 2-methylmorpholine-2-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-methylmorpholine-2-carboxylate hydrochloride

Ethyl 2-methylmorpholine-2-carboxylate hydrochloride (CAS No. 2060062-09-9): A Comprehensive Overview

Ethyl 2-methylmorpholine-2-carboxylate hydrochloride (CAS No. 2060062-09-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural and functional profile that has garnered considerable attention from researchers. This compound, characterized by its hydrochloride salt form, is derived from the morpholine backbone, which is a common pharmacophore in medicinal chemistry due to its ability to enhance bioavailability and interact with biological targets.

The molecular structure of Ethyl 2-methylmorpholine-2-carboxylate hydrochloride incorporates a carboxylate ester group and a methyl substituent on the morpholine ring. These features contribute to its versatile reactivity and potential applications in drug design and synthesis. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in various chemical and pharmaceutical processes.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. Ethyl 2-methylmorpholine-2-carboxylate hydrochloride has emerged as a promising candidate in this context, particularly due to its potential as a chiral auxiliary or building block in asymmetric synthesis. The presence of the methyl group on the morpholine ring introduces steric hindrance, which can be exploited to control the stereochemistry of reaction intermediates and final products.

One of the most compelling aspects of Ethyl 2-methylmorpholine-2-carboxylate hydrochloride is its role in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop novel scaffolds for small molecule drugs. For instance, its ability to act as a ligand in metal-catalyzed reactions has been explored in the context of cross-coupling reactions, which are fundamental to constructing complex organic molecules. These reactions often require precise control over reaction conditions, and Ethyl 2-methylmorpholine-2-carboxylate hydrochloride has shown promise in facilitating such transformations under mild conditions.

The compound's application extends to the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various therapeutic agents. Its incorporation into drug molecules can enhance their pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the morpholine moiety is known for its ability to interact with biological targets, making it an attractive component for drug design. This has led to several studies exploring its potential in developing treatments for neurological disorders, infectious diseases, and other therapeutic areas.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 2-methylmorpholine-2-carboxylate hydrochloride. Molecular modeling studies have demonstrated its potential as a scaffold for designing drugs with improved binding affinity and selectivity. These studies often involve virtual screening techniques, where large libraries of compounds are computationally screened to identify promising candidates. The unique structural features of Ethyl 2-methylmorpholine-2-carboxylate hydrochloride make it an ideal candidate for such screenings, as it can be easily modified to explore different pharmacological profiles.

The synthesis of Ethyl 2-methylmorpholine-2-carboxylate hydrochloride itself is an intriguing process that showcases modern synthetic methodologies. The process typically involves multi-step organic transformations, including esterification and salt formation reactions. Advanced catalytic systems have been employed to optimize these reactions, improving yield and purity. For instance, enzymatic catalysis has been explored as a green chemistry approach to enhance sustainability in pharmaceutical synthesis.

The safety profile of Ethyl 2-methylmorpholine-2-carboxylate hydrochloride is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its toxicity and pharmacokinetic behavior in various models. These studies have provided valuable insights into its potential side effects and dosing regimens. The compound has generally demonstrated good tolerability, although further research is needed to fully understand its long-term effects.

The regulatory landscape for pharmaceutical compounds like Ethyl 2-methylmorpholine-2-carboxylate hydrochloride is stringent but well-established. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. The ongoing research into this compound aims to generate the necessary data to support potential regulatory submissions. This includes toxicological studies, pharmacokinetic evaluations, and clinical trials if applicable.

The future prospects for Ethyl 2-methylmorpholine-2-carboxylate hydrochloride are promising, given its versatility and potential applications across multiple domains of pharmaceutical chemistry. As research continues to uncover new synthetic strategies and pharmacological properties, this compound is likely to play an increasingly important role in drug development. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.